1-(3-Chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-6,8-dihydroquinazolin-2-yl)urea
• InChI: InChI=1S/C18H19ClN4O2/c1-10-15-13(8-18(2,3)9-14(15)24)22-16(20-10)23-17(25)21-12-6-4-5-11(19)7-12/h4-7H,8-9H2,1-3H3,(H2,20,21,22,23,25)
• InChI Key: ZBNNPCOKSZWFSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC(=N1)NC(=O)NC3=CC(=CC=C3)Cl)CC(CC2=O)(C)C
• Molecular Formula: C18H19ClN4O2
• Molecular Weight: 358.8 g/mol

Description

This compound is a urea derivative featuring a 3-chlorophenyl group linked to a 4,7,7-trimethyl-substituted tetrahydroquinazolin-5-one scaffold. Key physicochemical and synthetic properties include:

• Yield: 80% (optimized synthesis) .
• Purity: 98.2% (HPLC) .
• Melting Point: 170.8–173.7°C .
• Spectral Data:
  • ¹H NMR (CDCl₃): Peaks at δ 11.74 (s, 1H, urea NH), 7.61 (s, 1H, aromatic), 3.33–3.24 (m, 1H, CH), and 0.82–1.92 (m, alkyl groups) .
  • HRMS: m/z 435.1942 [M+H]⁺ (calculated 435.1946) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)urea typically involves the following steps:

Formation of the Tetrahydroquinazolinone Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Chlorophenyl Group: This step involves the reaction of the tetrahydroquinazolinone intermediate with a chlorophenyl isocyanate under controlled conditions to form the final urea derivative.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch or Continuous Flow Processes: Depending on the scale of production, batch reactors or continuous flow systems may be used.

Optimization of Reaction Conditions: Parameters such as temperature, pressure, and solvent choice are optimized to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinazolinone derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Nucleophiles: Such as amines or thiols for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazolinone derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

1-(3-Chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)urea has several applications in scientific research:

Medicinal Chemistry: It may be investigated for its potential as a pharmaceutical agent due to its unique structural features.

Biological Studies: The compound can be used in studies to understand its interaction with biological targets.

Material Science: It may find applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)-3-(4,7,7-trimethyl-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl)urea involves its interaction with molecular targets such as enzymes or receptors. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, it may inhibit or activate specific enzymes, leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Quinazolinyl Urea Derivatives

Compound 4f ():

1-(3-Chlorophenyl)-3-((5R,8S)-8-isopropyl-5-methyl-4-phenyl-5,6,7,8-tetrahydroquinazolin-2-yl)urea

• Key Differences: Substituents: 8-isopropyl, 5-methyl, and 4-phenyl groups on the quinazolinone ring vs. 4,7,7-trimethyl in the target compound. Stereochemistry: Chiral centers at C5 and C8 ([α]D²⁰ = +25.2°) .
• Synthetic Metrics :
  • Yield: 80% (similar to the target compound).
  • Purity: 98.2% (identical).

Compound 2k ():

1-(3-Chloro-4-fluorophenyl)-3-(4-(4-((4-(2-(2-(5-((3-chlorobenzyl)oxy)-2-hydroxybenzylidene)hydrazinyl)-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea

• Key Differences :
  • Extended structure with piperazine, thiazole, and hydrazinyl moieties.
  • Higher molecular weight (m/z 762.2 vs. 435.2 for the target compound).
• Synthetic Metrics :
  • Yield: 73.3% (lower than the target compound’s 80%) .
  • Melting Point: 194–195°C (higher, suggesting greater crystallinity) .

Simplified Urea Derivatives with Aromatic Substituents

Compounds 6f, 6g, 6h ():

• General Structure: 1-(4-Cyanophenyl)-3-(substituted phenyl)urea.
• Key Differences: Lack the tetrahydroquinazolinone scaffold. Substituents: 3-chloro, 3,4-dichloro, or 3-(trifluoromethoxy) groups on the phenyl ring.
• Synthetic Metrics :
  • Yields: 81.9–88.5% (higher than the target compound’s 80%) .
  • Molecular Weight: 272–322 g/mol (significantly lower than the target’s 435 g/mol) .

1-(3,4-Dichlorophenyl)-3-[7-(furan-2-yl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]urea ():

• Key Differences :
  • 7-Furanyl substituent vs. 4,7,7-trimethyl in the target compound.
• Activity :
  • IC₅₀ = 13,700 nM against Cdc25B phosphatase (low potency) .
• Implications : Structural modifications (e.g., methyl vs. furanyl groups) significantly impact potency.

Thiophene-Containing Urea Analogs ()

• Example: 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-2-yl)-2-hydrazono-3-benzoyl urea
• Key Differences: Tetrahydrobenzo[b]thiophene core instead of tetrahydroquinazolinone. Hydrazone and benzoyl groups alter hydrogen-bonding capacity.

Key Insights

• Structural Impact on Activity: The tetrahydroquinazolinone scaffold is critical for antitumor activity, as seen in Compound 4f . Bulky substituents (e.g., 4,7,7-trimethyl) may enhance lipophilicity and membrane permeability compared to phenyl or furanyl groups.
• Synthetic Efficiency : Simplified aryl-ureas (e.g., 6f–6h) achieve higher yields, while complex analogs (e.g., 2k) face synthetic challenges .
• Biological Potency : Quinazolinyl ureas with methyl groups (target compound) may offer improved target binding compared to furanyl-substituted analogs (IC₅₀ = 13,700 nM) .